Cas no 2229166-39-4 (3-(4,6-dichloropyrimidin-5-yl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(4,6-dichloropyrimidin-5-yl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2229166-39-4
• MF: C₈H₉Cl₂F₂N₃
• MW: 256.079966306686
• CID: 5807871
• PubChem ID: 165968545
• Update Time: 2025-06-08

3-(4,6-dichloropyrimidin-5-yl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4,6-dichloropyrimidin-5-yl)-1,1-difluoro-2-methylpropan-2-amine
• 2229166-39-4
• EN300-1945451

• Inchi： 1S/C8H9Cl2F2N3/c1-8(13,7(11)12)2-4-5(9)14-3-15-6(4)10/h3,7H,2,13H2,1H3
• InChI Key： ZTQDVRFTCDSTID-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)CC(C)(C(F)F)N

Computed Properties

• Exact Mass: 255.0141590g/mol
• Monoisotopic Mass: 255.0141590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(4,6-dichloropyrimidin-5-yl)-1,1-difluoro-2-methylpropan-2-amine

3-(4,6-Dichloropyrimidin-5-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2229166-39-4)

The compound 3-(4,6-dichloropyrimidin-5-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2229166-39-4) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of pyrimidine derivatives, which are widely studied in the fields of pharmacology and materials science due to their unique chemical properties and potential applications in drug development and advanced materials. The CAS No. 2229166-39-4 uniquely identifies this compound in scientific literature and regulatory databases, ensuring precise referencing and compliance with international standards.

The molecular structure of 3-(4,6-dichloropyrimidin-5-yl)-1,1-difluoro-2-methylpropan-2-amine is characterized by a pyrimidine ring substituted with chlorine atoms at positions 4 and 6. The pyrimidine ring is further connected to a fluorinated amine group at position 5. This substitution pattern imparts unique electronic properties to the molecule, making it a promising candidate for various applications in medicinal chemistry and material science. The presence of fluorine atoms in the structure also contributes to its stability and reactivity under specific conditions.

Recent studies have highlighted the potential of pyrimidine derivatives like 3-(4,6-dichloropyrimidin-5-yl)-1,1-difluoro-2-methylpropan-2-amine as building blocks for the development of novel pharmaceutical agents. Researchers have explored its role as a precursor for bioactive molecules targeting specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. The long-tail keyword "pyrimidine derivative applications" has gained significant attention in scientific circles due to the increasing demand for innovative therapeutic agents.

In addition to its pharmacological applications, this compound has shown promise in the field of materials science. Its ability to form stable coordination complexes makes it a valuable component in the synthesis of advanced materials such as metallopolymers and hybrid organic-inorganic frameworks. The long-tail keyword "pyrimidine-based materials" has emerged as a key area of research, driven by the need for high-performance materials in electronics and energy storage systems.

The synthesis of 3-(4,6-dichloropyrimidin-5-yl)-1,1-difluoro-2-methylpropan-2-amie involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production, reducing costs and improving yields. The use of environmentally friendly solvents and catalysts has also become a focus in its synthesis, aligning with global sustainability goals.

From an analytical standpoint, the compound's physical properties such as melting point, solubility, and stability under various conditions have been extensively studied. These studies provide critical insights into its behavior under different environmental conditions, which is essential for its safe handling and application in industrial processes. The long-tail keyword "pyrimidine derivative stability" has become a focal point for researchers aiming to optimize its performance in real-world applications.

In conclusion, 3-(4,6-dichloropyrimidin-5-yli)-1,1-difluoro-s-methylpropan-s-amie (CAS No. 2229166-s-s-s) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique molecular structure and chemical properties make it a valuable asset in both academic research and industrial innovation. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in shaping future advancements in chemistry and related fields.